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Compound of Interest

Compound Name: MSX-130

Cat. No.: B1677553

For Researchers, Scientists, and Drug Development Professionals

Introduction

MSX-130 is a small molecule antagonist of the C-X-C chemokine receptor type 4 (CXCR4).
The CXCR4 receptor, upon binding its ligand CXCL12 (stromal cell-derived factor-1 or SDF-1),
plays a crucial role in various physiological and pathological processes, including cancer
metastasis, stem cell trafficking, and neovascularization. By blocking the interaction between
CXCL12 and CXCR4, MSX-130 can inhibit downstream signaling pathways, making it a
valuable tool for research in oncology, immunology, and developmental biology.

This document provides detailed protocols for the preparation of MSX-130 stock solutions for
use in cell culture and outlines experimental procedures for assessing its biological activity.

Physicochemical Properties and Solubility

Proper handling and solubilization of MSX-130 are critical for obtaining accurate and
reproducible experimental results.
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Property Value Source

) 2,2'-(1,4-Phenylene)bis[4,5-
Chemical Name ) T [1][2]
diphenyl-1H-imidazole]

CAS Number 4051-59-6 [1]12]
Molecular Formula C36H26N4 [1]
Molecular Weight 514.62 g/mol

Off-white to pale yellow solid
Appearance

powder

N Soluble in DMSO (2-3 mg/mL,;

Solubility

~3.89-5.83 mM)

Slightly soluble in DMF

Poorly soluble in water

Protocol: Preparation of a 10 mM MSX-130 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of MSX-130 in dimethyl
sulfoxide (DMSO).

Materials:

MSX-130 powder

Anhydrous or molecular biology grade DMSO

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Sterile, filter-barrier pipette tips

Vortex mixer
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of MSX-130 powder to room
temperature to prevent condensation.

o Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh out 5.15 mg
of MSX-130 powder into the vial.

e Solubilization: Using a sterile pipette, add 1 mL of anhydrous DMSO to the vial containing
the MSX-130 powder.

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming (up to 37°C) may be applied if necessary to facilitate dissolution.
Visually inspect the solution to ensure there are no visible particulates.

 Sterilization (Optional): If required for your specific application, the stock solution can be
sterilized by filtering through a 0.22 pm syringe filter compatible with DMSO.

« Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile polypropylene tubes to minimize freeze-thaw cycles.

Storage Recommendations:

Storage Condition Duration
Short-term 0-4°C for days to weeks
Long-term -20°C for months to years

Store aliquots in the dark to prevent photodegradation.

Experimental Protocols

The following are general protocols for assessing the biological activity of MSX-130. It is
recommended to optimize the conditions, including cell type, cell density, and MSX-130
concentration, for your specific experimental setup.
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Workflow for In Vitro Characterization of MSX-130
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677553#preparing-msx-130-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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